{[3-(Difluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride

• IUPAC Name: 1-[3-(difluoromethoxy)phenyl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C9H11F2NO.ClH/c1-12-6-7-3-2-4-8(5-7)13-9(10)11;/h2-5,9,12H,6H2,1H3;1H
• InChI Key: ZGKNHIHBSAQJMA-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=CC=C1)OC(F)F.Cl
• Molecular Formula: C9H12ClF2NO
• Molecular Weight: 223.65 g/mol
• CAS No.: 2193066-57-6

Description

{[3-(Difluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride is a useful research compound. Its molecular formula is C9H12ClF2NO and its molecular weight is 223.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• D. Szabó et al. (2006) synthesized fluorous amines, structurally related to {[3-(Difluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride, highlighting their potential in heat facilitated resolution of racemic acids through diastereomeric salt formation, with detailed discussion on circular dichroism spectra (Szabó et al., 2006).

Synthesis Methods

• Cheng Chuan (2011) reported the synthesis of a compound similar to this compound, emphasizing the method's advantages in terms of reaction time, conditions, and yield (Cheng Chuan, 2011).

Metal Ion Affinities and Fluorescence Properties

• Jian Liang et al. (2009) explored metal complexes of ligands related to this compound, revealing their potential utility in accommodating small molecules and showing enhanced solubility and fluorescence properties (Jian Liang et al., 2009).

Catalytic Applications

• M. Distaso and E. Quaranta (2004) investigated the use of methyl phenyl carbonate, a structurally related compound, as a carbomethoxylating agent in the presence of metal catalysts, revealing its reactivity and selectivity (Distaso & Quaranta, 2004).

Biological Evaluations

• G. Pettit et al. (2003) synthesized and evaluated the antineoplastic agent 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and derivatives, including amides formed using a similar process as the synthesis of this compound, showing significant activity against cancer cell lines (Pettit et al., 2003).

Spectroscopic Studies

• G. D. Fleming et al. (2019) conducted Raman and SERS spectroscopic studies on fluoxetine, a compound closely related to this compound, providing insights into its vibrational modes and adsorption behavior (Fleming et al., 2019).